N-(3-fluorophenyl)-1-(4-methoxy-3-methylbenzenesulfonyl)piperidine-4-carboxamide

• IUPAC Name: 1-(4-methoxy-3-methylphenyl)sulfonyl-N-(3-propan-2-yloxypropyl)piperidine-4-carboxamide
• InChI: InChI=1S/C20H32N2O5S/c1-15(2)27-13-5-10-21-20(23)17-8-11-22(12-9-17)28(24,25)18-6-7-19(26-4)16(3)14-18/h6-7,14-15,17H,5,8-13H2,1-4H3,(H,21,23)
• InChI Key: CBJPHILVANMYDQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)S(=O)(=O)N2CCC(CC2)C(=O)NCCCOC(C)C)OC
• Molecular Formula: C20H32N2O5S
• Molecular Weight: 412.5 g/mol

Description

N-(3-fluorophenyl)-1-(4-methoxy-3-methylbenzenesulfonyl)piperidine-4-carboxamide is a chemical compound that belongs to the class of piperidine carboxamides. It is a potent and selective inhibitor of the enzyme fatty acid amide hydrolase (FAAH), which plays a crucial role in the metabolism of endocannabinoids. The compound has been extensively studied for its potential therapeutic applications in various fields, including pain management, anxiety, and inflammation.

Mechanism of Action

N-(3-fluorophenyl)-1-(4-methoxy-3-methylbenzenesulfonyl)piperidine-4-carboxamide works by inhibiting the enzyme this compound, which is responsible for the breakdown of endocannabinoids such as anandamide and 2-arachidonoylglycerol (2-AG). By inhibiting this compound, the compound increases the levels of these endocannabinoids, which in turn activate cannabinoid receptors in the body, leading to the observed effects.
Biochemical and physiological effects:
This compound has been shown to have a range of biochemical and physiological effects. In preclinical studies, the compound has been shown to reduce pain, anxiety, and inflammation. It has also been investigated for its potential use in the treatment of addiction, as this compound inhibition has been shown to increase the levels of endocannabinoids, which are known to play a role in reward and addiction.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-fluorophenyl)-1-(4-methoxy-3-methylbenzenesulfonyl)piperidine-4-carboxamide in lab experiments is its selectivity for this compound. This allows for more precise targeting of the endocannabinoid system, which can lead to more specific and predictable effects. However, one limitation is that this compound inhibition can also lead to the accumulation of other metabolites, which may have unintended effects.

Future Directions

There are several potential future directions for research on N-(3-fluorophenyl)-1-(4-methoxy-3-methylbenzenesulfonyl)piperidine-4-carboxamide. One area of interest is the potential use of the compound in the treatment of addiction, as this compound inhibition has been shown to increase the levels of endocannabinoids, which are known to play a role in reward and addiction. Another area of interest is the potential use of the compound in the treatment of pain, anxiety, and inflammation. Further research is needed to fully understand the potential therapeutic applications of this compound.

Synthesis Methods

The synthesis of N-(3-fluorophenyl)-1-(4-methoxy-3-methylbenzenesulfonyl)piperidine-4-carboxamide involves a series of chemical reactions, starting with the reaction between 3-fluoroaniline and 4-methoxy-3-methylbenzenesulfonyl chloride to form 3-fluoro-4-methoxy-3-methylbenzenesulfonamide. This intermediate is then reacted with piperidine-4-carboxylic acid to produce the final compound.

Scientific Research Applications

N-(3-fluorophenyl)-1-(4-methoxy-3-methylbenzenesulfonyl)piperidine-4-carboxamide has been extensively studied for its potential therapeutic applications. It has been shown to have analgesic, anxiolytic, and anti-inflammatory effects in preclinical studies. The compound has also been investigated for its potential use in the treatment of addiction, as this compound inhibition has been shown to increase the levels of endocannabinoids, which are known to play a role in reward and addiction.